![molecular formula C6H5ClN4 B597291 6-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine CAS No. 1239647-60-9](/img/structure/B597291.png)
6-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine
Overview
Description
6-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine is a chemical compound with the CAS Number: 1239647-60-9 . It has a molecular weight of 168.59 . The IUPAC name for this compound is 6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine .
Synthesis Analysis
A catalyst-free, additive-free, and eco-friendly method for synthesizing 1,2,4-triazolo[1,5-a]pyridines under microwave conditions has been established . This tandem reaction involves the use of enaminonitriles and benzohydrazides, a transamidation mechanism followed by nucleophilic addition with nitrile, and subsequent condensation to yield the target compound in a short reaction time .Molecular Structure Analysis
The InChI code for 6-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine is 1S/C6H5ClN4/c7-4-1-2-5-9-6(8)10-11(5)3-4/h1-3H, (H2,8,10) .Chemical Reactions Analysis
The synthesis of 6-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine involves a series of chemical reactions including transamidation, nucleophilic addition with nitrile, and subsequent condensation .Physical And Chemical Properties Analysis
The compound is stored at room temperature . The country of origin is CN .Scientific Research Applications
Chemical Properties
“6-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine” is a white to off-white powder or crystal with a molecular weight of 168.59 .
Synthesis Method
A catalyst-free, additive-free, and eco-friendly method for synthesizing 1,2,4-triazolo[1,5-a]pyridines under microwave conditions has been established . This tandem reaction involves the use of enaminonitriles and benzohydrazides, a transamidation mechanism followed by nucleophilic addition with nitrile, and subsequent condensation to yield the target compound in a short reaction time .
Biological Activities
1,2,4-triazolo[1,5-a]pyridine, with a bridge-headed nitrogen atom, is usually found in medicinal and biologically active compounds . It exhibits numerous activities, including acting as RORγt inverse agonists , PHD-1 , JAK1 , and JAK2 inhibitors . These compounds are utilized in the treatment of cardiovascular disorders , type 2 diabetes , and hyperproliferative disorders .
Anticoagulation Therapy
Among the possible targets of anticoagulation therapy, thrombin and factor Xa have received considerable attention . The development of dual inhibitors that could provide effective antithrombotic agents is increasing .
Antiproliferative Activities
Most of the compounds displayed moderate antiproliferative activities against three cancer cells, with IC 50 values < 80 μM .
Material Science Applications
These types of compounds have various applications in the material sciences fields as well .
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with similar structures, such as [1,2,4]triazolo[1,5-a]pyrimidines, have been reported to exhibit a wide range of biological activities, including antifungal, antitubercular, antibacterial, and antitumor properties . They can act as corticotropin-releasing factor 1 receptor antagonists or calcium channel modulators .
Mode of Action
Based on the activities of structurally similar compounds, it can be inferred that it might interact with its targets, leading to changes in cellular processes .
Biochemical Pathways
Given the broad range of biological activities associated with similar compounds, it is likely that multiple pathways could be affected .
Pharmacokinetics
It is noted that the compound has high gi absorption and is bbb permeant .
Result of Action
Compounds with similar structures have been reported to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .
properties
IUPAC Name |
6-chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5ClN4/c7-4-1-2-5-9-6(8)10-11(5)3-4/h1-3H,(H2,8,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXNPYPUQZKXAIW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=NN2C=C1Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90856518 |
Source
|
| Record name | 6-Chloro[1,2,4]triazolo[1,5-a]pyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90856518 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-[1,2,4]triazolo[1,5-a]pyridin-2-amine | |
CAS RN |
1239647-60-9 |
Source
|
| Record name | 6-Chloro[1,2,4]triazolo[1,5-a]pyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90856518 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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